Cas no 881558-65-2 ((2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide)

• Product Name: (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide
• CAS No: 881558-65-2
• MF: C₁₆H₁₈ClN₃O
• MW: 303.786622524261
• CID: 5438110
• PubChem ID: 7463200
• Update Time: 2025-10-29

(2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide
• (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide

• Inchi： 1S/C16H18ClN3O/c1-12-5-7-20(8-6-12)11-13(10-18)16(21)19-15-4-2-3-14(17)9-15/h2-4,9,11-12H,5-8H2,1H3,(H,19,21)/b13-11+
• InChI Key： ROGBGEFEYDUBCT-ACCUITESSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)/C(/C#N)=C/N1CCC(C)CC1

Additional information on (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide

Compound Introduction: (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide and CAS No. 881558-65-2

The compound with the chemical name (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide and the CAS number 881558-65-2 represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a cyano group, a chlorophenyl moiety, and a piperidine ring, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity. The structural features of (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide make it a promising candidate for further investigation in this domain. Specifically, the cyano group can participate in hydrogen bonding interactions, enhancing its binding affinity to biological targets. Additionally, the piperidine ring is known for its ability to modulate receptor activity, making it a valuable scaffold for designing pharmacologically active molecules.

Recent studies have highlighted the importance of optimizing molecular structure to improve pharmacokinetic properties. The incorporation of a 4-methylpiperidine moiety in (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide is particularly noteworthy, as it can enhance metabolic stability while maintaining biological efficacy. This balance is crucial for developing drugs that are both effective and safe for therapeutic use.

The chlorophenyl group in this compound adds another layer of complexity, influencing its electronic properties and potential interactions with biological targets. Chlorophenyl derivatives are well-documented for their role in various pharmacological applications, including anti-inflammatory and anticancer agents. The specific arrangement of atoms in (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide suggests that it may exhibit similar properties, making it a candidate for further exploration in drug discovery.

In the context of current research trends, there is an increasing emphasis on the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The unique structural features of (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide position it as a versatile scaffold for such applications. For instance, the cyano group can serve as a bioisostere for other functional groups, allowing for structural modifications that enhance drug-like properties without compromising biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to achieve the desired molecular architecture. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the product, which is critical for biological activity.

Evaluation of the compound's biological activity has revealed promising results in preliminary assays. Its interaction with various enzymes and receptors has been studied using computational modeling and experimental techniques. These studies suggest that (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide may have therapeutic potential in areas such as pain management and neurodegenerative diseases. Further research is ongoing to elucidate its exact mechanism of action and to identify optimal dosing regimens.

The development of novel pharmaceuticals is often accompanied by challenges related to formulation and delivery. However, the structural features of (2E)-N-(3-chlorophenyl)-2-cyano-3-(4-methylpiperidin-1-yl)prop-2-enamide suggest that it may be amenable to various delivery systems, including oral formulations and targeted therapies. This flexibility is essential for ensuring that the compound can reach its intended biological target effectively.

In conclusion, the compound with CAS number 881558-65-2 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and functional groups make it a promising candidate for further investigation in drug development. Ongoing research aims to fully elucidate its biological activity and to optimize its pharmacokinetic properties for therapeutic use.